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Compound of Interest

Compound Name: Sinigrin hydrate

Cat. No.: B10789378

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of sinigrin hydrate's use as a
natural pesticide in agriculture. The document details its mechanism of action, presents
guantitative efficacy data, and offers detailed protocols for experimental evaluation.

Introduction

Sinigrin is a naturally occurring glucosinolate found in plants of the Brassicaceae family, such
as mustard, broccoli, and Brussels sprouts[1][2][3][4]. While sinigrin itself possesses limited
biological activity, its significance as a pesticide lies in its enzymatic hydrolysis to allyl
isothiocyanate (AITC), a potent and volatile toxin to a wide range of agricultural pests[2][3][5]
[6]. This "mustard oil bomb" is a natural defense mechanism for the plant, triggered by tissue
damage, such as that caused by herbivorous insects[2][7][8]. When plant cells are damaged,
sinigrin comes into contact with the enzyme myrosinase, which is stored in separate
compartments within the plant cell[7][8][9][10]. This interaction catalyzes the conversion of
sinigrin into the highly reactive AITC[2][7][9][10][11].

The application of sinigrin hydrate as a natural pesticide, often in the form of "biofumigation”
using crushed mustard seed meals, offers a promising and eco-friendly alternative to synthetic
chemical pesticides[1][3].

Mechanism of Action
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The primary pesticidal activity of sinigrin is indirect and relies on its conversion to AITC.

e Enzymatic Hydrolysis: Upon tissue disruption, myrosinase cleaves the glucose moiety from
sinigrin, leading to the formation of an unstable aglycone intermediate. This intermediate
spontaneously rearranges to form AITC[2][5][9][11].

o Toxicity of Allyl Isothiocyanate (AITC): AITC is a highly reactive and volatile compound that
exhibits broad-spectrum toxicity to insects, nematodes, fungi, and bacteria[3][5][12]. Its mode
of action is believed to involve the disruption of cellular respiration and other vital enzymatic
processes in pests[5]. In some insects, AITC acts as a repellent by activating the TRPAL
channel in sensory neurons|6].

The chemical transformation of sinigrin to AITC is depicted in the following signaling pathway
diagram.

Hydrolysis Products

Sinigrin Hydrate Plant Tissue Damage Allyl Isothiocyanate (AITC)
releases Myrosinase Spontaneous (Active Pesticide)
Unstable Aglycone
Myrosinase Yl
(Saran)!
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Caption: Enzymatic hydrolysis of sinigrin to the active pesticide, allyl isothiocyanate (AITC).

Quantitative Data on Pesticidal Efficacy

The following tables summarize the quantitative data on the efficacy of sinigrin and its
hydrolysis product, AITC, against various pests.

Table 1. Nematicidal Activity of Sinigrin and AITC
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Compound Target Pest LC50 Reference
Sinigrin (with Caenorhabditis
_ 0.5g/L [13]
myrosinase) elegans
Allyl Isothiocyanate Caenorhabditis
0.04 g/L [13]
(AITC) elegans
Sinigrin (without Caenorhabditis )
) Nontoxic [3][13]
myrosinase) elegans
Table 2: Insecticidal Activity of AITC (as a fumigant)
Compound Target Pest LC50 Reference
Allyl Isothiocyanate Housefly (Musca
) 0.13 pg/cm3 [5]
(AITC) domestica)
Allyl Thiocyanate Housefly (Musca
) 0.1 pg/cm? [5]
(ATC) domestica)
1-Cyano-2-hydroxy- Housefly (Musca
Y Y Y y ( 6.2 pg/cms3 [5]
butene (CHB) domestica)
Table 3: Sinigrin Content in Various Brassica Species
Sinigrin
Brassica Species Genotype Concentration Reference
(nmol/g DM)
Brassica juncea SKM1744 90.29 [14]
Brassica nigra BSH1 102.28 [14]
Brassica napus NRCG35 173.14 [14]
Brassica rapa GSs1 128.06 [14]
Brassica carinata BCRC3 165.42 [14]
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Experimental Protocols

The following are detailed protocols for evaluating the pesticidal efficacy of sinigrin hydrate.
These protocols are based on established methodologies for testing natural pesticides[15][16]
[17][18][19][20][21].

Protocol for Insecticidal Bioassay (Contact Toxicity)

This protocol outlines the procedure for assessing the contact toxicity of sinigrin hydrate,
activated by myrosinase, against a target insect pest.

Materials:

e Sinigrin hydrate (=99% purity)

e Myrosinase enzyme preparation

o Acetone (analytical grade)

« Distilled water

o Petri dishes (9 cm diameter)

 Filter paper (9 cm diameter)

o Micropipettes

o Test insects (e.g., aphids, beetle larvae)

e Camel hair brush

Incubator or growth chamber

Procedure:

e Preparation of Test Solutions:

o Prepare a stock solution of sinigrin hydrate in distilled water.
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o Prepare a separate stock solution of myrosinase in a suitable buffer (e.g., phosphate
buffer, pH 6.5).

o Create a series of sinigrin concentrations by serial dilution.

o For each sinigrin concentration, prepare a corresponding test solution by adding a fixed
amount of myrosinase solution to initiate the conversion to AITC just prior to application.

o A control solution should be prepared with distilled water and myrosinase solution only. A
negative control with only distilled water should also be included.

Treatment Application:

o Place a filter paper in each Petri dish.

o Apply 1 mL of each test solution evenly onto the filter paper using a micropipette.
o Allow the solvent to evaporate completely in a fume hood.

Insect Exposure:

o Carefully transfer a known number of test insects (e.g., 20) onto the treated filter paper in
each Petri dish using a camel hair brush.

o Seal the Petri dishes with perforated lids to allow for air exchange.
Incubation:

o Place the Petri dishes in an incubator or growth chamber maintained at appropriate
conditions (e.g., 25 = 2°C, 60-70% relative humidity, and a 12:12 h light:dark photoperiod).

Data Collection:

o Record insect mortality at 24, 48, and 72 hours post-exposure. Insects are considered
dead if they are unable to move when prodded with the camel hair brush.

Data Analysis:

o Correct the mortality data for control mortality using Abbott's formula.
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o Calculate the LC50 (lethal concentration required to kill 50% of the test population) and
LC90 values using probit analysis.
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Myrosinase Solutions
Apply Treatment to
Filter Paper in Petri Dish

Gntroduce Test Insects)

Incubate under
Controlled Conditions

Record Mortality at
24, 48, 72 hours

Data Analysis
(LC50, Probit Analysis)

Click to download full resolution via product page

Caption: Workflow for conducting an insecticidal contact toxicity bioassay.
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Protocol for Nematicidal Bioassay (in-vitro)

This protocol describes an in-vitro assay to determine the nematicidal activity of sinigrin
hydrate.

Materials:

e Sinigrin hydrate (=99% purity)

e Myrosinase enzyme preparation

o Nematode culture (e.g., Caenorhabditis elegans or a target plant-parasitic nematode)
o 96-well microtiter plates

e M9 buffer or sterile water

» Micropipettes

 Inverted microscope

Procedure:

* Nematode Preparation:

o Synchronize the nematode culture to obtain a population of a specific life stage (e.g., L4
larvae).

o Wash the nematodes with M9 buffer and adjust the concentration to approximately 50-100
nematodes per 10 pL.

e Preparation of Test Solutions:
o Prepare a stock solution of sinigrin hydrate in M9 buffer.
o Prepare a myrosinase solution in M9 buffer.

o Create a series of sinigrin concentrations by serial dilution in the wells of a 96-well plate.
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o Add a fixed amount of myrosinase solution to each well containing sinigrin to initiate the
reaction.

o Include control wells with M9 buffer and myrosinase only, and M9 buffer alone.

Nematode Exposure:

o Add 10 pL of the nematode suspension to each well of the microtiter plate.

o The final volume in each well should be consistent (e.g., 100 puL).

Incubation:

o Incubate the microtiter plate at a suitable temperature (e.g., 20°C) for 24 hours.
Data Collection:

o After 24 hours, count the number of dead and live nematodes in each well under an
inverted microscope. Nematodes are considered dead if they are immobile and do not
respond to gentle prodding with a fine probe.

Data Analysis:
o Calculate the percentage mortality for each treatment.

o Determine the LC50 value using appropriate statistical software.
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Caption: Workflow for an in-vitro nematicidal bioassay.

Signaling Pathways in Pests
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The primary understood signaling pathway affected by the active metabolite of sinigrin, AITC, in
certain pests involves the activation of the Transient Receptor Potential Ankyrin 1 (TRPA1)

channel.

Allyl Isothiocyanate (AITC)
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Caption: AITC-induced signaling pathway leading to aversive behavior in insects.

Conclusion

Sinigrin hydrate, through its conversion to AITC, presents a viable and environmentally
sustainable option for pest management in agriculture. The provided data and protocols offer a
foundation for researchers to further explore and optimize its application. Future research
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should focus on formulation techniques to enhance stability and efficacy, as well as field trials
to validate laboratory findings across different cropping systems and environmental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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